Cas no 2228606-80-0 (3-(2-ethylphenyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(2-ethylphenyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228606-80-0
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 5927378
• PubChem ID: 165723435
• Update Time: 2025-06-09

3-(2-ethylphenyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenyl)-2-methoxy-3-methylbutanoic acid
• EN300-1808170
• 2228606-80-0

• Inchi： 1S/C14H20O3/c1-5-10-8-6-7-9-11(10)14(2,3)12(17-4)13(15)16/h6-9,12H,5H2,1-4H3,(H,15,16)
• InChI Key： FPMFKFNIDGWALY-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-ethylphenyl)-2-methoxy-3-methylbutanoic acid

3-(2-Ethylphenyl)-2-Methoxy-3-Methylbutanoic Acid: A Comprehensive Overview

3-(2-Ethylphenyl)-2-Methoxy-3-Methylbutanoic Acid, identified by the CAS Registry Number 2228606-80-0, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of carboxylic acids, with a distinctive aromatic ring system and substituents that contribute to its versatile chemical behavior.

The molecular structure of 3-(2-Ethylphenyl)-2-Methoxy-3-Methylbutanoic Acid comprises a phenyl group substituted with an ethyl group at the 2-position, a methoxy group at the 2-position of the butanoic acid chain, and a methyl group at the 3-position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the pharmaceutical industry, particularly in drug design and development. Its structural features, including the phenyl ring and methoxy substituent, suggest that it may exhibit bioactivity, such as acting as a ligand or serving as a precursor for more complex molecules with therapeutic properties.

In addition to its pharmaceutical applications, 3-(2-Ethylphenyl)-2-Methoxy-3-Methylbutanoic Acid has shown promise in agricultural chemistry. Researchers have explored its potential as a plant growth regulator or as an ingredient in agrochemical formulations due to its ability to interact with biological systems at molecular levels.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, esterification, and oxidation processes. These methods have been optimized in recent years to improve yield and purity, making large-scale production more feasible.

From an environmental perspective, understanding the biodegradation pathways of 3-(2-Ethylphenyl)-2-Methoxy-3-Methylbutanoic Acid is crucial for assessing its ecological impact. Studies have indicated that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 3-(2-Ethylphenyl)-2-Methoxy-3-Methylbutanoic Acid, CAS No. 2228606-80-0, represents a valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity continue to be explored by researchers worldwide, offering new insights into its potential uses and benefits.